Cas no 1889392-50-0 ((1S)-1-[Bis(4-methoxy-3,5-dimethylphenyl)phosphino]-2-[(1S)-1-(dimethylamino)ethyl]ferrocene )

(1S)-1-[Bis(4-methoxy-3,5-dimethylphenyl)phosphino]-2-[(1S)-1-(dimethylamino)ethyl]ferrocene is a chiral ferrocenyl phosphine ligand with a well-defined stereochemistry, making it valuable in asymmetric catalysis. Its rigid ferrocene backbone, combined with electron-rich bis(aryl)phosphine and dimethylaminoethyl substituents, enhances steric and electronic tuning for transition metal complexes. The ligand’s modular structure allows for precise control over enantioselectivity in reactions such as hydrogenations, cross-couplings, and C–C bond formations. The methoxy and dimethyl groups improve solubility and stability, while the chiral centers ensure high stereocontrol. This ligand is particularly useful in pharmaceutical and fine chemical synthesis, where enantiopure products are critical. Its robustness and versatility make it a preferred choice for demanding catalytic applications.

(1S)-1-[Bis(4-methoxy-3,5-dimethylphenyl)phosphino]-2-[(1S)-1-(dimethylamino)ethyl]ferrocene structure

1889392-50-0 structure

Product Name:(1S)-1-[Bis(4-methoxy-3,5-dimethylphenyl)phosphino]-2-[(1S)-1-(dimethylamino)ethyl]ferrocene

CAS No:1889392-50-0

MF:C₃₂H₄₀FeNO₂P

MW:557.48

CID:4771232

Update Time:2025-10-30

(1S)-1-[Bis(4-methoxy-3,5-dimethylphenyl)phosphino]-2-[(1S)-1-(dimethylamino)ethyl]ferrocene Chemical and Physical Properties

Names and Identifiers

- (R)-1-[Bis(4-methoxy-3,5-dimethylphenyl)phosphino]-2- [(S)-1-(dimethylamino)ethyl]ferrocene
- (1S)-1-[Bis(4-methoxy-3,5-dimethylphenyl)phosphino]-2-[(1S)-1-(dimethylamino)ethyl]ferrocene
- Inchi： 1S/C27H35NO2P.C5H5.Fe/c1-17-13-22(14-18(2)26(17)29-8)31(23-15-19(3)27(30-9)20(4)16-23)25-12-10-11-24(25)21(5)28(6)7;1-2-4-5-3-1;/h10-16,21H,1-9H3;1-5H;/q2*-1;+2
- InChI Key： CGMCHBBSLIWXCV-UHFFFAOYSA-N
- SMILES： P(C1C=C(C(=C(C=1)C)OC)C)(C1C=C(C(=C(C=1)C)OC)C)[C-]12[C]3([H])=[C]4([H])[CH]5=[C]1([Fe+2]16782354[CH]2=[CH]1[CH]6=[CH]7[CH-]82)C(C)N(C)C

(1S)-1-[Bis(4-methoxy-3,5-dimethylphenyl)phosphino]-2-[(1S)-1-(dimethylamino)ethyl]ferrocene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1179247-100mg	(R)-1-[Bis(4-methoxy-3,5-dimethylphenyl)phosphino]-2-[(S)-1-(dimethylamino)ethyl]ferrocene	1889392-50-0	97%	100mg	￥1635	2023-04-09

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Additional information on (1S)-1-[Bis(4-methoxy-3,5-dimethylphenyl)phosphino]-2-[(1S)-1-(dimethylamino)ethyl]ferrocene

Comprehensive Introduction to (1S)-1-[Bis(4-methoxy-3,5-dimethylphenyl)phosphino]-2-[(1S)-1-(dimethylamino)ethyl]ferrocene (CAS No. 1889392-50-0)

The compound (1S)-1-[Bis(4-methoxy-3,5-dimethylphenyl)phosphino]-2-[(1S)-1-(dimethylamino)ethyl]ferrocene, with CAS No. 1889392-50-0, is a highly specialized chiral ferrocene-based ligand. Its unique structure combines a ferrocene backbone with phosphino and dimethylamino functional groups, making it a valuable tool in asymmetric catalysis. This ligand is particularly notable for its role in transition-metal-catalyzed reactions, where it enhances enantioselectivity and yield in the synthesis of complex organic molecules.

In recent years, the demand for chiral ligands like (1S)-1-[Bis(4-methoxy-3,5-dimethylphenyl)phosphino]-2-[(1S)-1-(dimethylamino)ethyl]ferrocene has surged due to their applications in pharmaceutical intermediates and fine chemicals. Researchers and industries are increasingly focusing on green chemistry and sustainable synthesis, driving interest in ligands that improve reaction efficiency while minimizing waste. This compound aligns perfectly with these trends, offering high selectivity and compatibility with various metal catalysts.

The ferrocene moiety in this ligand provides exceptional stability and electronic tunability, while the phosphino group ensures strong coordination with transition metals like palladium, rhodium, and iridium. The dimethylaminoethyl side chain further modulates steric and electronic properties, enabling precise control over reaction outcomes. Such features make it a preferred choice for C-C bond formation, hydrogenation, and cross-coupling reactions.

One of the most searched topics in asymmetric catalysis is the optimization of ligand structures for high-throughput screening. The CAS No. 1889392-50-0 compound addresses this need by offering a modular design that can be adapted for diverse catalytic systems. Its chiral environment is particularly effective in producing enantiomerically pure compounds, a critical requirement in drug development and agrochemicals.

Another area of interest is the scale-up synthesis of chiral ligands. The (1S)-1-[Bis(4-methoxy-3,5-dimethylphenyl)phosphino]-2-[(1S)-1-(dimethylamino)ethyl]ferrocene has demonstrated excellent reproducibility in industrial settings, making it a reliable option for large-scale applications. Its robustness under varying reaction conditions and compatibility with continuous flow chemistry further enhance its appeal.

From an SEO perspective, keywords like chiral ferrocene ligands, asymmetric synthesis, and CAS 1889392-50-0 are frequently queried by researchers and chemists. This reflects the growing importance of such compounds in modern synthetic chemistry. By integrating these terms naturally into discussions, this introduction aims to provide both technical depth and search engine visibility.

In summary, (1S)-1-[Bis(4-methoxy-3,5-dimethylphenyl)phosphino]-2-[(1S)-1-(dimethylamino)ethyl]ferrocene (CAS No. 1889392-50-0) stands out as a versatile and efficient chiral ligand. Its applications span pharmaceuticals, materials science, and catalysis, aligning with contemporary research priorities. As the field evolves, this compound is poised to play an even greater role in advancing sustainable chemical processes and enantioselective transformations.